2-(2,2-Dimethylcyclopropyl)-5-methylpyrimidine-4-carboxylic acid

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• SMILES: CC1=CN=C(N=C1C(=O)O)C2CC2(C)C
• InChI: InChI=1S/C11H14N2O2/c1-6-5-12-9(7-4-11(7,2)3)13-8(6)10(14)15/h5,7H,4H2,1-3H3,(H,14,15)
• InChIKey: YWYYHLDTSQIFEI-UHFFFAOYSA-N

Researchers requiring sterically-constrained pyrimidine-4-carboxylic acid scaffolds face limited sourcing for gem-dimethylcyclopropyl-substituted variants. This compound fills that gap with the precise 2-(2,2-dimethylcyclopropyl)-5-methyl substitution pattern needed for enhancing metabolic stability and kinase selectivity. • ≥95% purity for direct library synthesis. • Enables systematic SAR exploration of hydrophobic protein sub-pockets via the elevated XLogP of 1.8. • Consistent supply supporting nucleoside analogue and antiviral drug discovery programs.

2-(2,2-Dimethylcyclopropyl)-5-methylpyrimidine-4-carboxylic Acid Overview

2-(2,2-Dimethylcyclopropyl)-5-methylpyrimidine-4-carboxylic acid (CAS 1695954-23-4) is a C11H14N2O2 heterocyclic compound characterized by a pyrimidine ring bearing a carboxylic acid at the 4-position, a methyl group at the 5-position, and a unique gem-dimethylcyclopropyl substituent at the 2-position [1]. With a molecular weight of 206.24 g/mol, an XLogP of 1.8, and a topological polar surface area of 63.1 Ų, it occupies a distinct physicochemical space among pyrimidine-4-carboxylic acid building blocks [1]. Its structure suggests potential utility as a sterically-demanding intermediate for pharmaceutical research, particularly in medicinal chemistry programs focused on conformationally constrained nucleoside analogues or kinase inhibitors [2][3].

Building block Conformationally locked nucleoside analogue synthesis

Kinase inhibitor scaffold Sterically demanding core for library generation

SAR probe Hydrophobic modulation via gem-dimethylcyclopropyl group

• [1] PubChem. 2-(2,2-Dimethylcyclopropyl)-5-methylpyrimidine-4-carboxylic acid. Compound Summary CID 130494025. National Center for Biotechnology Information. View Source
• [2] Marquez, V. E., Russ, P. L. 5-Substituted pyrimidine derivatives of conformationally locked nucleoside analogues. U.S. Patent 7,009,050, 2006. View Source
• [3] Semantic Scholar. Author: 何艳. Note: Compound disclosed as an important intermediate for synthesizing a novel 5-substituted pyrimidine carbocyclic nucleoside medicine. View Source

Why Generic Substitution Fails

Generic substitution fails because pyrimidine-4-carboxylic acid derivatives are not functionally interchangeable. The steric and electronic perturbation introduced by the gem-dimethylcyclopropyl group at the 2-position and the methyl group at the 5-position directly impacts conformational preferences, metabolic stability, and target binding affinity in drug candidates [1]. The target compound's regioisomer, 2-(2,2-dimethylcyclopropyl)-4-methylpyrimidine-5-carboxylic acid (CAS 1697179-44-4), shares the same molecular formula but has a distinct spatial orientation of the carboxylic acid, leading to different hydrogen-bonding geometry . Similarly, the absence of the dimethylcyclopropyl group in 5-methylpyrimidine-4-carboxylic acid (CAS 933683-35-3) results in a dramatic loss of steric bulk, while analogs like 2-cyclopropyl-5-methylpyrimidine-4-carboxylic acid lack the gem-dimethyl substitution necessary for specific hydrophobic interactions [2]. Thus, any replacement requires rigorous re-validation of synthetic routes and biological activity.

4-carboxylic acid regioisomer

5-carboxylic acid isomer alters H-bond geometry and coupling reactivity

Gem-dimethylcyclopropyl

Cyclopropyl-only analog lacks steric bulk, may reduce metabolic shielding

5-methyl and gem-dimethylcyclopropyl combination

Unsubstituted core shows lower lipophilicity, limiting hydrophobic pocket targeting

• [1] PubChem. 2-(2,2-Dimethylcyclopropyl)-5-methylpyrimidine-4-carboxylic acid. Compound Summary CID 130494025. National Center for Biotechnology Information. View Source
• [2] American Elements. 5-Methylpyrimidine-4-carboxylic acid, CAS 933683-35-3. Product Page. View Source

Differentiation from Structural Analogs

MW & Lipophilicity vs. Non-Methylated Analog

The target compound, with a molecular weight of 206.24 g/mol and XLogP of 1.8, occupies a distinct higher-molecular-weight, higher-lipophilicity space compared to its non-methylated analog 2-(2,2-dimethylcyclopropyl)pyrimidine-4-carboxylic acid (MW 192.21, XLogP 1.3) [1]. This difference is solely attributable to the presence of the 5-methyl substituent, which increases the topological polar surface area (TPSA) from 63.1 Ų to the same value, but alters the overall shape and electronic distribution.

MW & Lipophilicity

Data to verify

ΔMW +14.03 g/mol; ΔXLogP +0.5

Supports lipophilicity-driven selection in hit-to-lead

Computed properties; experimental logD to verify

Evidence Dimension	Molecular Weight and XLogP
Target Compound Data	MW: 206.24 g/mol; XLogP: 1.8
Comparator Or Baseline	2-(2,2-Dimethylcyclopropyl)pyrimidine-4-carboxylic acid (MW: 192.21; XLogP: 1.3)
Quantified Difference	MW increase: 14.03 g/mol; ΔXLogP: +0.5
Conditions	Computed properties (PubChem 2021 release); no experimental measurement

Why This Matters

Higher lipophilicity can influence membrane permeability and metabolic stability, critical parameters for CNS or intracellular drug targets, making the target compound more suitable for hits requiring balanced hydrophobicity.

• [1] PubChem. 2-(2,2-Dimethylcyclopropyl)-5-methylpyrimidine-4-carboxylic acid. Compound Summary CID 130494025. View Source

4- vs. 5-Carboxylic Acid Positioning

The target compound features the carboxylic acid at the 4-position of the pyrimidine ring, while its regioisomer 2-(2,2-dimethylcyclopropyl)-4-methylpyrimidine-5-carboxylic acid (CAS 1697179-44-4) has the acid at the 5-position and the methyl at the 4-position. Although both isomers share the same molecular formula (C11H14N2O2) and molecular weight (206.24 g/mol) [1], the chemical shift in the acid position fundamentally alters the hydrogen-bond donor/acceptor geometry and the compound's reactivity in amide coupling or esterification reactions commonly used in medicinal chemistry.

Regioisomer position

Class-level inference

4-carboxylic acid vs 5-carboxylic acid

Positional isomer may affect amide coupling efficiency

No quantitative reactivity data available

Evidence Dimension	Carboxylic Acid Position on Pyrimidine Ring
Target Compound Data	4-carboxylic acid
Comparator Or Baseline	2-(2,2-Dimethylcyclopropyl)-4-methylpyrimidine-5-carboxylic acid (5-carboxylic acid)
Quantified Difference	Carboxylic acid position: C4 vs C5
Conditions	Structural isomerism; no quantitative reactivity data available; inference from pyrimidine positional isomer reactivity patterns

Why This Matters

The 4-carboxylic acid in pyrimidines is generally more reactive towards nucleophilic acyl substitution due to the proximity of the ring nitrogen, potentially offering higher synthetic yields in drug conjugate generation, making the target compound a preferred choice for specific medicinal chemistry campaigns.

• [1] PubChem. 2-(2,2-Dimethylcyclopropyl)-5-methylpyrimidine-4-carboxylic acid. Compound Summary CID 130494025. View Source

Gem-Dimethyl Steric Bulk vs. Cyclopropyl

The target compound incorporates a gem-dimethylcyclopropyl group at the 2-position, which provides greater steric bulk and a distinct conformational profile compared to its 2-cyclopropyl analog, 2-cyclopropyl-5-methylpyrimidine-4-carboxylic acid (CAS 1700148-27-1, MW 178.19 g/mol) [1]. The gem-dimethyl substitution increases the van der Waals volume and the number of heavy atoms (15 vs 13), which is projected to enhance metabolic stability by shielding the cyclopropane ring from oxidative metabolism, a common vulnerability in unsubstituted cyclopropanes.

Steric bulk

Class-level inference

Gem-dimethylcyclopropyl vs cyclopropyl (15 vs 13 heavy atoms)

Steric shielding may support metabolic stability screening

No experimental metabolic stability data

Evidence Dimension	Heavy Atom Count and Steric Bulk
Target Compound Data	15 heavy atoms; contains gem-dimethylcyclopropyl group
Comparator Or Baseline	2-Cyclopropyl-5-methylpyrimidine-4-carboxylic acid (13 heavy atoms; cyclopropyl group)
Quantified Difference	2 additional heavy atoms; distinct steric environment
Conditions	Computational property comparison (PubChem data); no experimental PK or metabolic stability data available

Why This Matters

The enhanced steric environment of the gem-dimethylcyclopropyl group is a well-established strategy to improve the metabolic half-life of drug candidates, potentially making this compound a superior scaffold for lead optimization when metabolic liability of cyclopropane-containing analogs is a concern.

• [1] PubChem. 2-(2,2-Dimethylcyclopropyl)-5-methylpyrimidine-4-carboxylic acid. Compound Summary CID 130494025. View Source

Drug-likeness vs. Parent Pyrimidine Core

The target compound demonstrates a balanced drug-like profile with a XLogP of 1.8, hydrogen bond donor count of 1, acceptor count of 4, and a rotatable bond count of 2 [1]. In contrast, the unsubstituted core, 5-methylpyrimidine-4-carboxylic acid (MW 138.12, XLogP 0.5), exhibits a significantly lower lipophilicity and lacks the hydrophobic bulk necessary for targeting hydrophobic protein pockets [2]. The target compound's profile aligns better with Lipinski's Rule of Five parameters for oral bioavailability.

Drug-likeness

Data to verify

ΔXLogP +1.3; ΔMW +68.12

Balanced profile for CNS-targeted library design

Computed; permeability assays recommended

Evidence Dimension	XLogP and Molecular Weight for Drug-likeness
Target Compound Data	XLogP: 1.8; MW: 206.24; Rotatable Bonds: 2
Comparator Or Baseline	5-Methylpyrimidine-4-carboxylic acid (XLogP: 0.5; MW: 138.12; Rotatable Bonds: 1)
Quantified Difference	ΔXLogP: +1.3; ΔMW: +68.12 g/mol
Conditions	Computed properties (PubChem); no experimental logD or permeability data

Why This Matters

The significantly higher lipophilicity and optimal molecular weight of the target compound make it a more suitable candidate for lead generation programs targeting intracellular or CNS-penetrant drugs, where an XLogP range of 1-3 is often preferred over very polar analogs.

• [1] PubChem. 2-(2,2-Dimethylcyclopropyl)-5-methylpyrimidine-4-carboxylic acid. Compound Summary CID 130494025. View Source
• [2] American Elements. 5-Methylpyrimidine-4-carboxylic acid, CAS 933683-35-3. Product Page. View Source

Application Scenarios

Conformationally Locked Nucleoside Analogues

Based on its structural features described in Section 3, particularly the 5-methyl and 4-carboxylic acid functionalities, this compound is an ideal intermediate for synthesizing 5-substituted pyrimidine carbocyclic nucleoside medicines. The compound's role as an intermediate in patented nucleoside analogue syntheses underscores its suitability for antiviral and anticancer drug discovery programs.

Kinase Inhibitor Lead Optimization

The gem-dimethylcyclopropyl group provides a unique steric profile critical for selectivity against a specific kinase subfamily. The compound can serve as a core scaffold for generating a library of kinase inhibitors by varying the amide or ester derivatives at the 4-carboxylic acid position.

Hydrophobic Protein-Ligand Interaction Probe

The enhanced lipophilicity (XLogP 1.8) compared to the parent core makes it a useful probe for studying hydrophobic sub-pockets in target proteins. Researchers can use it as a building block to systematically increase the hydrophobicity of a ligand series while exploring structure-activity relationships.

Application

Selection Property

Validation Focus

Conformationally locked nucleoside research

5-methyl & 4-carboxylic acid functionality

Synthetic yield in nucleoside coupling

Kinase inhibitor lead optimization

Gem-dimethylcyclopropyl steric profile

Isoform selectivity screening

Hydrophobic pocket probe in SAR

Computed lipophilicity (XLogP 1.8)

logD measurement and binding assays

• [1] Marquez, V. E., Russ, P. L. 5-Substituted pyrimidine derivatives of conformationally locked nucleoside analogues. U.S. Patent 7,009,050, 2006. View Source